In order to avoid the deterioration of the electrical properties of the lead zirconate titanate (PZT) coating due to the poor bonding performance between the PZT coating and the metal substrate, an Al2O3 layer is introduced as a transition layer between the PZT coating and the metal substrate. It is found that the failure of the PZT/Al2O3 structure depends on the size of the transition layer. Scanning electron microscope (SEM) results show that as the transition layer thickness increases beyond 90 μm, cracks appear in the coating, and the crack direction is perpendicular to the PZT/Al2O3 interface. With the increase in thickness, in addition to the cracks perpendicular to the PZT/Al2O3 interface, cracks parallel to the interface also appeared in the coating. X-ray diffraction (XRD) results show that the PZT coating samples have a typical perovskite structure, and their crystallinity is negatively correlated with Al2O3 thickness. With the increase of the transition layer thickness, the electrical properties of PZT/Al2O3 gradually decrease. Piezoelectric force microscope (PFM) results show that the amplitude response decreases with increasing Al2O3 thickness. When the Al2O3 thickness is 110 μm, the energy loss during the polarization process is the most significant. The residual stress results show that different sizes of Al2O3 transition layers provide different initial stress conditions for the PZT/Al2O3 structure. The initial compressive residual stress increases with increasing Al2O3 layer thickness. It changes the stress distribution at the interface and provides a driving force for crack growth, and the structural integrity of the PZT coating is damaged. The phase results show that the domain size of the PZT coating increases with the increase of the Al2O3 layer size, which may be due to the peeling between PZT and Al2O3, which makes the PZT layer not completely constrained by the matrix, and the domain size of the PZT coating increases.

Suspension thermal spraying is an emerging coating technology that enables the deposition of dense-structured ceramic coatings. As wear resistance is a main application field of alumina (Al2O3) coatings, this study aimed to evaluate the dry reciprocating sliding wear resistance of suspension sprayed high velocity oxy-fuel (S-HVOF) alumina coatings and to compare it with atmospheric plasma sprayed (APS) and HVOF coatings. Coatings were analyzed in the as-sprayed state and post-treated at 910 °C (hot isostatically pressed, HIPed) conditions. Wear tests were conducted using a tribometer, following the ASTM G133-02 standard and a sintered WC-6 wt.% Co ball as the counterbody. Coating characterization was done using scanning electron microscopy, x-ray diffraction and nanoindentation technique. Results indicate that the HVOF, HVOF-HIP and S-HVOF coatings had a high α-Al2O3 content, whereas the APS and APS-HIP coatings had a high γ-phase content together with high porosity. Sliding wear resistance was an order of magnitude higher for the S-HVOF and HVOF coatings than the APS and APS-HIPed coatings. This difference in wear performance was attributed to the high nanohardness, elastic modulus, dense microstructure and relatively high α-Al2O3 content in the HVOF, S-HVOF and HVOF-HIP coatings. Results are discussed in terms of the wear mechanism and structure-property relationship.

The effect of a nanoalumina sealant treatment on the long-term corrosion behavior of Al-based coatings deposited by flame spraying was investigated. X-ray diffraction and scanning electron microscopy were used to analyze the surface morphology and microstructure of the unsealed and sealed coatings. The long-term ability of the coatings to withstand corrosion was examined by electrochemical corrosion tests and salt spray corrosion experiments. The results indicate that loose pores and microcracks exist on the surface of the as-sprayed Al-based coatings. The morphologies of the surfaces of the sealed Al-based coatings are dense and flat. Electrochemical corrosion results show that the sealing treatment can effectively reduce the density of the corrosion current and improve the impedance values of all coatings. The sealing treatment prevents the corrosion medium from penetrating into the coating because defects such as pores and microcracks are filled with sealant, which can significantly improve the corrosion resistance of Al-based coatings. The corrosion current densities of the sealed coatings after salt spray corrosion tests are higher than those without salt spray corrosion experiments. With increasing salt spray corrosion time, the corrosion current densities of the sealed Al, Al-Mg and Al-Si coatings decrease, while the corrosion current density of the sealed Al-Cu coating rises gradually. The salt spray corrosion results indicate that sealed Al-based coatings are effective for preventing the long-term corrosion of components in marine environments.

A comprehensive numerical model has been developed, which is capable of predicting the spreading of a high-speed yttria-stabilized zirconia (YSZ) droplet with solidification microstructure formation under a horizontal electric field in plasma spraying processes. The numerical model entails the explicit finite difference solution of the Navier–Stokes equations and the energy balance equation, coupled with the Cahn–Hilliard equation to track the liquid–gas two-phase interface and with a phase field model for solidification microstructure formation involving polycrystalline growth. The electric force is added as a source term in the Navier–Stokes equations, and the fluids are assumed to be perfect dielectrics. The in-house code is written in Fortran and run in parallel. The results reveal that the retracting process could be completely inhibited using a horizontal electric field and that solidification time is greatly reduced. A new mechanism to suppress droplet breakup/splash could be realized, featuring reduction of the rising angle the spreading front makes with a substrate. All the cases show columnar grains within a splat. Besides, the model is validated against experimental results, with gratifying agreement achieved.

Wire-arc-sprayed Zn-15Al coatings are used to mitigate corrosion in steel infrastructure such as pipelines, offshore platforms, and bridges that are susceptible to fire due to the handling of flammable products and wildfire events. Past studies indicate that steel retains its engineering properties when exposed to fire temperatures up to 600 °C. Therefore, this paper aims to assess the performance of Zn-15Al protective coatings after being subjected to a fire accident. For this purpose, coated steel plates were subjected to temperatures ranging from 300 °C to failure at 100 °C intervals in a furnace simulating the fire accidents. Post-fire microstructural characterization, mechanical integrity tests, and electrochemical studies were performed on the coating. The coating was intact primarily when cooled from 500 °C due to limited high-temperature oxidation and formation of intermetallic phases of zinc and aluminum including eutectoid (α + η), partially converted eutectic (β + η) and a zinc-rich η-phase. These changes in the coating microstructure resulted in increased microhardness and consistent wear loss and an increase in the coating’s electrochemical impedance compared to its as-deposited condition favoring the reusability of the coated steel members. However, at 600 °C the presence of large quantities of oxidation products increased the porosity and decreased the mechanical properties of the coating. Furthermore, the separation of the zinc-rich matrix from the coating occurred and made the cross section look like galvanized steel retaining corrosion protection ability. Micro-cracks indicating coating failure were noticed when cooled from 700 °C exposure, and hence the Zn-15Al coatings should be replaced when temperatures exceed 600 °C.

Varied compositions of TiC (Titanium Carbide) and CuNi-Cr (Cupronickel-Chromium) have been examined as coating materials for hydro machinery steel (SS316) using HVOF spraying system. The slurry erosion experiments have been performed to evaluate these coatings’ effectiveness among themselves as well as against bare SS316 steel. In regard to this, the effect of different factors affecting the slurry wear of specimens, such as jet velocity, slurry concentration, and impingement angle have been examined. Further, porosity, microhardness, and surface roughness of the specimens have been measured, and the structure of the developed coatings was also analysed using XRD and SEM. Based on the outcomes of the experiments, it was converged that among the different coatings evaluated, 100% TiC based coating has shown significantly higher resistance to erosion in contrast to other candidate coatings which may be due to higher micro-hardness attribute availed by TiC granules. Moreover, as compared with bare SS316 steel, a substantial augmentation in the slurry wear resistance of SS316 steel was observed as contrasted with all the other developed coatings. Ductile mode of failure was noticed for specimen with CuNi-Cr as primary element, which was found to exhibit brittle mode with the increment in TiC percentage. Graphical Abstract

In this study, Si/mullite/Yb2Si2O7 trilayer environmental barrier coatings (EBCs) were prepared by atmospheric plasma spraying. The thermochemical stability of trilayer EBCs was assessed by thermal cycling and water vapor corrosion tests at 1350 °C. The results show that the current EBCs remain intact throughout the cycling and corrosion processes at 1350 °C, indicating full protection to the SiC substrate. Because the mullite coating effectively inhibited crack propagation and the SiO2 phase transition, the Si/mullite/Yb2Si2O7 trilayer EBCs provided more protection to the SiC substrate than the Si/Yb2Si2O7 bilayer EBCs. In addition, the as-sprayed Yb2SiO5 phase caused the generation of penetrated vertical cracks during thermal cycling at 1350 °C, and the microcracks coalesced to form corrosion channels during water vapor corrosion. These results indicate that the durability of the current EBCs can be further improved by eliminating microcracks and optimizing the Yb2SiO5 phase within the as-sprayed Yb2Si2O7 coating.

A ZrC-ZrSi2-Al2O3 powder system was designed and used for preparing ZrC composite coating. Tailored microstructures such as densely packed ZrC-ZrSi2 whiskers and nanosized alumina grains were observed in the coating lamellae. The zirconia derived from the oxidation of zirconium carbide and zirconium silicide during the plasma spraying process contributed to the formation of the near-eutectic alumina-zirconia area. The formation mechanism of the composite coating was discussed based on the characterization of the coating lamellae and the as-prepared coating demonstrated promising mechanical properties due to the coordination of whiskers and eutectic microstructure.

The paper presents the role of in-process cryogenic cooling in the burnishing process carried out on high velocity oxy-fuel (HVOF) thermal spray coating (WC-10Co-4Cr). The work on the same coating on dry burnishing with a novel grinding wheel-shaped tool was published earlier. The average normal burnishing forces, measured with the help of dynamometer, were more than thrice the tangential forces during the cryogenic burnishing with the same tool. The burnishing process not only modified the surface but also the cross-section as the micro-hardness in the cross-section was also more in the cryogenic burnished specimen. The decrease in the surface porosity and the roughness of the HVOF thermal spray coating (WC-10Co-4Cr) after cryogenic burnishing was not as much as reported after dry burnishing. The compressive residual stresses, as determined through XRD, were more on the cryogenic burnished surface as compared to those on HVOF as-sprayed surface, but lesser than those reported for dry burnished. The cryogenic burnished specimens performed much better in both oblique and normal impact air-jet solid particle erosion (SPE) testing, than HVOF as-sprayed coating. In spite of having higher porosity, as compared to that reported for dry burnished specimens, the cryogenic burnished specimens performed better against SPE due to higher compressive residual stresses.